trans-Haloperidol N-Oxide
trans-Haloperidol N-Oxide
Brand Name:
Vulcanchem
CAS No.:
150214-93-0
VCID:
VC0032218
InChI:
InChI=1S/C21H23ClFNO3/c22-18-7-5-17(6-8-18)21(26)11-14-24(27,15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,26H,1-2,11-15H2
SMILES:
C1C[N+](CCC1(C2=CC=C(C=C2)Cl)O)(CCCC(=O)C3=CC=C(C=C3)F)[O-]
Molecular Formula:
C21H23ClFNO3
Molecular Weight:
391.9 g/mol
trans-Haloperidol N-Oxide
CAS No.: 150214-93-0
Reference Standards
VCID: VC0032218
Molecular Formula: C21H23ClFNO3
Molecular Weight: 391.9 g/mol
| CAS No. | 150214-93-0 |
|---|---|
| Product Name | trans-Haloperidol N-Oxide |
| Molecular Formula | C21H23ClFNO3 |
| Molecular Weight | 391.9 g/mol |
| IUPAC Name | 4-[4-(4-chlorophenyl)-4-hydroxy-1-oxidopiperidin-1-ium-1-yl]-1-(4-fluorophenyl)butan-1-one |
| Standard InChI | InChI=1S/C21H23ClFNO3/c22-18-7-5-17(6-8-18)21(26)11-14-24(27,15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,26H,1-2,11-15H2 |
| Standard InChIKey | LDKZFGVWYVWUSG-UHFFFAOYSA-N |
| SMILES | C1C[N+](CCC1(C2=CC=C(C=C2)Cl)O)(CCCC(=O)C3=CC=C(C=C3)F)[O-] |
| Canonical SMILES | C1C[N+](CCC1(C2=CC=C(C=C2)Cl)O)(CCCC(=O)C3=CC=C(C=C3)F)[O-] |
| Synonyms | 4-[trans-4-(4-Chlorophenyl)-4-hydroxy-1-oxido-1-piperidinyl]-1-(4-fluorophenyl)-1-butanone; trans-4-[4-(4-Chlorophenyl)-4-hydroxy-1-piperidinyl]-1-(4-fluorophenyl)-1-butanone N-Oxide |
| PubChem Compound | 11825335 |
| Last Modified | Nov 11 2021 |
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